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Compound of Interest

Compound Name: 1-(2-Iodoethyl)-4-octylbenzene

Cat. No.: B019508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and analytical

characterization of 1-(2-iodoethyl)-4-octylbenzene (CAS No. 162358-07-8), a key

intermediate in various organic syntheses. This document details the experimental protocols for

its preparation and outlines the methodologies for its characterization by Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).

Spectroscopic and Physical Data
1-(2-Iodoethyl)-4-octylbenzene is a clear, colorless oil.[1] It has a molecular formula of

C₁₆H₂₅I and a molecular weight of 344.28 g/mol .[2]

Table 1: Physical and Chemical Properties

Property Value

CAS Number 162358-07-8

Molecular Formula C₁₆H₂₅I

Molecular Weight 344.28 g/mol [2]

Appearance Clear Colourless Oil[1]
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Nuclear Magnetic Resonance (NMR) Data
While specific spectral data for 1-(2-iodoethyl)-4-octylbenzene is not publicly available in

detail, the expected chemical shifts in ¹H and ¹³C NMR are based on the analysis of its

constituent functional groups. The following tables present predicted values.

Table 2: Predicted ¹H NMR Spectroscopic Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~ 7.1 d 2H Ar-H

~ 7.0 d 2H Ar-H

~ 3.3 t 2H -CH₂-I

~ 3.1 t 2H Ar-CH₂-

~ 2.6 t 2H Ar-CH₂- (octyl)

~ 1.6 m 2H -CH₂-

~ 1.3 m 10H -(CH₂)₅-

~ 0.9 t 3H -CH₃

Table 3: Predicted ¹³C NMR Spectroscopic Data
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Chemical Shift (ppm) Assignment

~ 142 Ar-C

~ 138 Ar-C

~ 129 Ar-CH

~ 128 Ar-CH

~ 40 Ar-CH₂-

~ 36 Ar-CH₂- (octyl)

~ 32 -CH₂-

~ 31 -CH₂-

~ 29 -(CH₂)₃-

~ 23 -CH₂-

~ 14 -CH₃

~ 5 -CH₂-I

Mass Spectrometry (MS) Data
Mass spectrometry of 1-(2-iodoethyl)-4-octylbenzene is expected to show a molecular ion

peak corresponding to its molecular weight.

Table 4: Predicted Mass Spectrometry Data

m/z Interpretation

344 [M]⁺ (Molecular ion)

217 [M - I]⁺

117 [C₉H₁₃]⁺

Experimental Protocols
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Synthesis of 1-(2-Iodoethyl)-4-octylbenzene
A common synthetic route to 1-(2-iodoethyl)-4-octylbenzene involves the reaction of a

sulfonate ester precursor with an iodide salt.

Procedure:

In a 1-liter single-necked round-bottom flask equipped with a calcium chloride drying tube, 4-

octylphenethyl methanesulfonate (70 g) is dissolved in anhydrous tetrahydrofuran (500 mL).

The flask is shielded from light. The solution is stirred for 10 minutes, after which sodium iodide

(133 g) is added. The reaction mixture is stirred overnight at room temperature. Upon

completion, the solvent is removed by vacuum evaporation. The resulting residue is dissolved

in water (300 mL) and extracted with ethyl acetate (2 x 250 mL). The combined organic

extracts are washed sequentially with aqueous sodium thiosulfate and then dried over

anhydrous sodium sulfate. The final product, 1-(2-iodoethyl)-4-octylbenzene, is obtained after

vacuum concentration of the solvent.

NMR Spectroscopy
¹H and ¹³C NMR Analysis:

NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The sample is

dissolved in a deuterated solvent, commonly chloroform-d (CDCl₃), containing 0.03% (v/v)

tetramethylsilane (TMS) as an internal standard. ¹H NMR spectra are recorded with a sufficient

number of scans to obtain a good signal-to-noise ratio. ¹³C NMR spectra are acquired using a

proton-decoupling pulse sequence. Chemical shifts are reported in parts per million (ppm)

relative to TMS.

Mass Spectrometry
Mass Analysis:

Mass spectra can be obtained using an electron ionization (EI) or electrospray ionization (ESI)

mass spectrometer. For EI, the sample is introduced into the ion source, where it is bombarded

with electrons, causing ionization and fragmentation. The resulting ions are then separated

based on their mass-to-charge ratio (m/z). For ESI, the sample is dissolved in a suitable

solvent and infused into the spectrometer, where it is ionized by a high voltage.
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Synthesis and Analysis Workflow
The following diagram illustrates the workflow for the synthesis of 1-(2-iodoethyl)-4-
octylbenzene and its subsequent analysis.

Synthesis and Analysis Workflow of 1-(2-Iodoethyl)-4-octylbenzene
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Caption: Synthesis and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. 1-(2-Iodoethyl)-4-octylbenzene | CAS Number 162358-07-8 [klivon.com]

To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of 1-
(2-Iodoethyl)-4-octylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019508#1-2-iodoethyl-4-octylbenzene-nmr-and-
mass-spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b019508?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/162358-07-8-2-4-octylphenyl-1-iodoethane-pa0655860.html
https://www.klivon.com/product/162358-07-8--1-2-iodoethyl-4-octylbenzene--2672
https://www.benchchem.com/product/b019508#1-2-iodoethyl-4-octylbenzene-nmr-and-mass-spectrometry-data
https://www.benchchem.com/product/b019508#1-2-iodoethyl-4-octylbenzene-nmr-and-mass-spectrometry-data
https://www.benchchem.com/product/b019508#1-2-iodoethyl-4-octylbenzene-nmr-and-mass-spectrometry-data
https://www.benchchem.com/product/b019508#1-2-iodoethyl-4-octylbenzene-nmr-and-mass-spectrometry-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

